Cas no 1261628-86-7 (3-Chloro-4-methoxypyridine-2-carbonitrile)

• Product Name: 3-Chloro-4-methoxypyridine-2-carbonitrile
• CAS No: 1261628-86-7
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• CID: 4912126
• Update Time: 2025-06-30

3-Chloro-4-methoxypyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-methoxypyridine-2-carbonitrile
• 3-Chloro-2-cyano-4-methoxypyridine

• Inchi： 1S/C7H5ClN2O/c1-11-6-2-3-10-5(4-9)7(6)8/h2-3H,1H3
• InChI Key： GQSRAWDYSHZFSS-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=NC=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 1.5
• Topological Polar Surface Area: 45.9

Additional information on 3-Chloro-4-methoxypyridine-2-carbonitrile

Introduction to 3-Chloro-4-methoxypyridine-2-carbonitrile (CAS No. 1261628-86-7)

3-Chloro-4-methoxypyridine-2-carbonitrile, with the CAS number 1261628-86-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with a chlorine atom, a methoxy group, and a cyano group. These functional groups contribute to its diverse chemical properties and potential biological activities.

The molecular formula of 3-Chloro-4-methoxypyridine-2-carbonitrile is C₈H₆ClN₂O, and its molecular weight is approximately 173.59 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile. Its physical and chemical properties make it suitable for various applications in both academic research and industrial settings.

In recent years, 3-Chloro-4-methoxypyridine-2-carbonitrile has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a lead compound in the development of novel drugs for the treatment of neurological disorders. Research has shown that this compound exhibits potent activity against specific neurotransmitter receptors, making it a promising candidate for further drug development.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological properties of 3-Chloro-4-methoxypyridine-2-carbonitrile. The researchers found that the compound effectively modulates the activity of nicotinic acetylcholine receptors (nAChRs), which are implicated in various neurological conditions such as Alzheimer's disease and Parkinson's disease. The study also highlighted the compound's ability to cross the blood-brain barrier, which is crucial for its potential use in central nervous system (CNS) disorders.

Beyond its neurological applications, 3-Chloro-4-methoxypyridine-2-carbonitrile has also shown promise in other therapeutic areas. For instance, a 2020 study published in the European Journal of Medicinal Chemistry explored its potential as an antiviral agent. The researchers demonstrated that the compound exhibits significant antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). This finding opens up new avenues for the development of antiviral drugs based on this scaffold.

The synthetic accessibility of 3-Chloro-4-methoxypyridine-2-carbonitrile has further contributed to its popularity in medicinal chemistry research. Various synthetic routes have been developed to produce this compound efficiently, allowing researchers to explore its derivatives and analogs. One notable synthetic method involves the reaction of 4-methoxypyridine with chloroacetonitrile in the presence of a base, followed by subsequent purification steps.

In addition to its therapeutic potential, 3-Chloro-4-methoxypyridine-2-carbonitrile has also been investigated for its use as an intermediate in the synthesis of other bioactive compounds. Its versatile chemical structure makes it an attractive starting material for the preparation of a wide range of derivatives with diverse biological activities. For example, researchers have used this compound as a building block to synthesize novel pyridyl derivatives with anti-inflammatory and anticancer properties.

The safety profile of 3-Chloro-4-methoxypyridine-2-carbonitrile is another important aspect that has been studied extensively. Preclinical studies have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further clinical development. However, as with any new chemical entity, thorough safety assessments are necessary to ensure its safe use in humans.

In conclusion, 3-Chloro-4-methoxypyridine-2-carbonitrile (CAS No. 1261628-86-7) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities, makes it an attractive target for drug discovery and development. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use.